N,N'-ethane-1,2-diylbis[N-benzyl-2-(2,4-dichlorophenoxy)acetamide]

• Molecular Formula: C32H28Cl4N2O4
• Molecular Weight: 646.4 g/mol
• IUPAC Name: N-benzyl-N-[2-[benzyl-[2-(2,4-dichlorophenoxy)acetyl]amino]ethyl]-2-(2,4-dichlorophenoxy)acetamide
• InChI: InChI=1S/C32H28Cl4N2O4/c33-25-11-13-29(27(35)17-25)41-21-31(39)37(19-23-7-3-1-4-8-23)15-16-38(20-24-9-5-2-6-10-24)32(40)22-42-30-14-12-26(34)18-28(30)36/h1-14,17-18H,15-16,19-22H2
• InChI Key: XIEOVRJWAUDSKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CCN(CC2=CC=CC=C2)C(=O)COC3=C(C=C(C=C3)Cl)Cl)C(=O)COC4=C(C=C(C=C4)Cl)Cl

Description

N,N’-ethane-1,2-diylbis[N-benzyl-2-(2,4-dichlorophenoxy)acetamide] is a synthetic organic compound characterized by its complex molecular structure. This compound is part of a class of bis-amides, which are known for their diverse applications in various fields, including medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N’-ethane-1,2-diylbis[N-benzyl-2-(2,4-dichlorophenoxy)acetamide] typically involves a multi-step organic synthesis process. One common method includes the reaction of ethane-1,2-diamine with benzyl-2-(2,4-dichlorophenoxy)acetyl chloride under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent unwanted side reactions and to ensure high yield and purity of the product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency, cost-effectiveness, and safety. Industrial methods often include the use of automated reactors and continuous flow systems to maintain consistent reaction conditions and to scale up the production .

Chemical Reactions Analysis

Types of Reactions

N,N’-ethane-1,2-diylbis[N-benzyl-2-(2,4-dichlorophenoxy)acetamide] can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzyl and phenoxy positions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.

Substitution: Nucleophiles like hydroxide ions (OH⁻) and amines are commonly employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding carboxylic acids or ketones, while reduction can produce alcohols or amines .

Scientific Research Applications

N,N’-ethane-1,2-diylbis[N-benzyl-2-(2,4-dichlorophenoxy)acetamide] has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and materials.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its therapeutic potential in treating various diseases due to its bioactive properties.

Industry: Utilized in the development of advanced materials with specific properties, such as polymers and coatings.

Comparison with Similar Compounds

Similar Compounds

N,N’-ethane-1,2-diylbis(N-methylformamide): Similar in structure but with different functional groups, leading to distinct properties and applications.

2,2’-[ethane-1,2-diylbis(sulfanedi-yl)]bis-(pyridine N-oxide): Another bis-amide with unique chemical and biological properties.

Uniqueness

N,N’-ethane-1,2-diylbis[N-benzyl-2-(2,4-dichlorophenoxy)acetamide] stands out due to its specific combination of benzyl and dichlorophenoxy groups, which confer unique chemical reactivity and biological activity. This makes it a valuable compound for various research and industrial applications .